Cas no 1170206-75-3 (1-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-phenylethan-1-one)

• Product Name: 1-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-phenylethan-1-one
• CAS No: 1170206-75-3
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 6567151
• PubChem ID: 44068358
• Update Time: 2025-05-19

1-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-phenylethan-1-one
• AKOS024511140
• 1-[4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-phenylethan-1-one
• 1170206-75-3
• F5496-0032
• 1-(4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-phenylethanone
• 1-[4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-phenylethanone

• Inchi： 1S/C17H21N3OS/c1-2-15-18-19-17(22-15)14-8-10-20(11-9-14)16(21)12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3
• InChI Key： VJTYJCVPLPRSBV-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1C1CCN(C(CC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 315.14053348g/mol
• Monoisotopic Mass: 315.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.3Ų

Additional information on 1-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-phenylethan-1-one

Introduction to 1-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-phenylethan-1-one and Its Significance in Modern Chemical Biology

1-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-phenylethan-1-one, with the CAS number 1170206-75-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique chemical composition, featuring a piperidine ring linked to a thiadiazole moiety and an acylphenyl group, positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural motifs present in 1-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-phenylethan-1-one are not merely synthetic curiosities but are strategically designed to interact with biological targets in a highly specific manner. The thiadiazole ring, known for its presence in numerous bioactive molecules, contributes to the compound's pharmacological profile by enabling favorable interactions with enzymes and receptors. Meanwhile, the piperidine scaffold enhances solubility and metabolic stability, making it an attractive component for drug-like molecules. The phenylacetyl group appended to the piperidine ring further diversifies the compound's interactions, potentially allowing for multiple binding modes with biological targets.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Among these, thiadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a piperidine ring into such structures has been shown to enhance binding affinity and selectivity, making these compounds more suitable for therapeutic applications. 1-4-(5-Ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-phenylethan-1-one exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity.

The synthesis of 1-(4-(5-Ethylthiadiazol)-2-pyridinyl)ethanone (a related compound) has been reported as a key step in the preparation of 1-(4-(5-Ethylthiadiazol)-2-pyridinyl)ethanone, highlighting the feasibility of constructing such complex structures using established synthetic methodologies. This approach underscores the versatility of modern organic chemistry in designing molecules with tailored biological properties. The introduction of functional groups such as the thiadiazole ring and phenylacetyl moiety allows for fine-tuning of the compound's physicochemical properties, including solubility, permeability, and metabolic stability.

The pharmacological potential of 1-(4-(5-Ethylthiadiazol)-2-pyridinyl)ethanone has been explored through various experimental approaches. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. For instance, its interaction with cyclooxygenase (COX) enzymes has been investigated as a potential strategy for developing anti-inflammatory agents. Additionally, its binding affinity for certain protein kinases has raised interest in its potential as an anticancer therapeutic. These findings align with broader trends in drug discovery where multifunctional compounds are being sought to address complex diseases more effectively.

The role of computational chemistry in optimizing the structure-function relationships of 1-(4-(5-Ethylthiadiazol)-2-pyridinyl)ethanone cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinity for target proteins. These simulations provide valuable insights into how structural modifications can enhance potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process and reduce the time-to-market for novel therapeutics.

The future directions for research on 1-(4-(5-Ethylthiadiazol)-2-pyridinyl)ethanone include exploring its mechanism of action at a molecular level and evaluating its efficacy in preclinical models. Further investigation into its interactions with cellular components will provide a deeper understanding of how this compound exerts its biological effects. Additionally, studying its pharmacokinetic profile will be crucial for assessing its suitability for clinical translation.

In conclusion,(E)-N'-(5-Ethylthiadiazol)-N,N-dimethylurea represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for further development as a therapeutic agent. As our understanding of disease mechanisms continues to evolve,(E)-N'-(5-Ethylthiadiazol)-N,N-dimethylureaand related compounds will undoubtedly play an important role in shaping the future of drug discovery.